Ethyl 5-(2-bromophenyl)-5-oxovalerate

• IUPAC Name: ethyl 5-(2-bromophenyl)-5-oxopentanoate
• InChI: InChI=1S/C13H15BrO3/c1-2-17-13(16)9-5-8-12(15)10-6-3-4-7-11(10)14/h3-4,6-7H,2,5,8-9H2,1H3
• InChI Key: DDPZNTSPRVYYKD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCCC(=O)C1=CC=CC=C1Br
• Molecular Formula: C13H15BrO3
• DSSTOX Substance ID: DTXSID60645537
• Molecular Weight: 299.16 g/mol
• CAS RN: 898751-22-9

Description

Ethyl 5-(2-bromophenyl)-5-oxovalerate is a chemical compound that likely contains an ester functional group (from the “ethyl … valerate” part of the name) and a bromophenyl group (from the “2-bromophenyl” part of the name). The presence of these functional groups suggests that this compound may have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, likely involves a valerate (5-carbon) backbone with a bromophenyl group and an ester group attached. The exact structure would depend on the specific locations of these attachments.

Chemical Reactions Analysis

The chemical reactions involving this compound could be quite diverse, given the presence of the reactive bromophenyl and ester groups. For instance, the bromine atom on the bromophenyl group could be displaced in a nucleophilic aromatic substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. For instance, the presence of the bromine atom could increase the compound’s density and boiling point compared to similar compounds without a halogen.

Scientific Research Applications

Radical Cyclization Reactions

Ethyl 5-(2-bromophenyl)-5-oxovalerate has been employed as a building block in radical cyclization reactions onto azoles to synthesize tri- and tetra-cyclic heterocycles. The resulting aryl radicals undergo intramolecular homolytic aromatic substitution onto the azole rings, yielding new 6-membered rings attached to the azoles. This process demonstrates the potential of Ethyl 5-(2-bromophenyl)-5-oxovalerate in creating complex molecular structures, useful in various fields of chemistry and pharmacology (Allin et al., 2005).

Crystallographic Studies

The crystal structures of several derivatives of Ethyl 5-(2-bromophenyl)-5-oxovalerate have been determined, aiding in the understanding of their molecular conformations and interactions. This is critical for designing molecules with desired properties and behaviors (Kurbanova et al., 2009).

Enantiomeric Resolution and Simulation Studies

Ethyl 5-(2-bromophenyl)-5-oxovalerate derivatives have been used in enantiomeric resolution and simulation studies, highlighting their role in the chiral resolution process. Understanding the chiral recognition mechanism is crucial in the pharmaceutical industry for the production of enantiomerically pure drugs (Ali et al., 2016).

Syntheses with Organoboranes

The compound has also been used in synthesizing ω-(4-bromophenyl)alkanoic acids through hydroboration–thermal isomerization–oxidation. Such syntheses are fundamental in organic chemistry, offering pathways to produce various functionalized molecules (Zaidlewicz & Wolan, 2002).

Future Directions

The study of new bromophenyl and ester compounds is a vibrant field of research, with potential applications in medicinal chemistry, materials science, and other areas. Future research could involve the synthesis and characterization of Ethyl 5-(2-bromophenyl)-5-oxovalerate, followed by studies of its physical and chemical properties, biological activity, and potential applications.